3-Fluoro-5-methoxypyridine

• IUPAC Name: 3-fluoro-5-methoxypyridine
• InChI: InChI=1S/C6H6FNO/c1-9-6-2-5(7)3-8-4-6/h2-4H,1H3
• InChI Key: LVRXPWCFOHZWOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CN=C1)F
• Molecular Formula: C6H6FNO
• DSSTOX Substance ID: DTXSID30677244
• Molecular Weight: 127.12 g/mol
• CAS RN: 1060801-62-8

Description

3-Fluoro-5-methoxypyridine is an organic compound predominantly used as a chemical building block in various industries. It is a part of the class of organic compounds known as pyrimidones.

Synthesis Analysis

The synthesis of 3-Fluoro-5-methoxypyridine involves several steps. It plays a role in the synthesis of pyridine nucleosides related to 5-fluorocytosine. The synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients have been discussed in detail.

Molecular Structure Analysis

The molecular formula of 3-Fluoro-5-methoxypyridine is C6H6FNO. The molecular weight is 127.12. The structure of the compound includes a pyrimidine ring, which bears a ketone.

Chemical Reactions Analysis

3-Fluoro-5-methoxypyridine is involved in various chemical reactions. For instance, it is used in Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction.

Scientific Research Applications

Pyridine Nucleosides Development

• Synthesis of Pyridine Derivatives : 3-Fluoro-5-methoxypyridine has been used in the synthesis of pyridine nucleosides, which are related to 5-fluorouracil and 5-fluorocytosine. This synthesis involves multiple steps, including the conversion of 5-amino-2-methoxypyridine and the production of various derivatives with potential biological activity (Nesnow & Heidelberger, 1973); (Nesnow & Heidelberger, 1975).

Chemical Synthesis and Modification

• Deprotometalation and Functionalization : Studies have shown the efficient functionalization of methoxy- and fluoro-pyridines, including 3-Fluoro-5-methoxypyridine, through deprotometalation using lithium–zinc combinations. This process facilitates the synthesis of various substituted pyridines, demonstrating the versatility of 3-Fluoro-5-methoxypyridine in organic synthesis (Hedidi et al., 2016).

Synthesis of Radiopharmaceuticals

• Production of Fluoropyridines : 3-Fluoro-5-methoxypyridine has been instrumental in the synthesis of fluoropyridines, which are valuable in the field of medical imaging, particularly in Positron Emission Tomography (PET). The synthesis techniques developed for these compounds, including 3-Fluoro-5-methoxypyridine derivatives, offer stable and efficient routes for creating novel radiopharmaceuticals (Carroll, Nairne, & Woodcraft, 2007).

Exploration in Medicinal Chemistry

• Antitumor Agents Synthesis : Research involving 3-Fluoro-5-methoxypyridine derivatives has been conducted in the synthesis of antitumor agents. This includes the creation of compounds with varied substitutions, which are evaluated for cytotoxic activity against different cancer cell lines, highlighting the potential therapeutic applications of these compounds (Tsuzuki et al., 2004).

Mechanism of Action

Target of Action

Fluorinated pyridines, in general, are known to interact with various biological targets due to their unique physical, chemical, and biological properties .

Mode of Action

It’s worth noting that fluoropyridines, due to the presence of a strong electron-withdrawing substituent in the aromatic ring, have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .

Biochemical Pathways

Fluoropyridines are known to be involved in various biological applications, including potential imaging agents .

Result of Action

Fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties .

Safety and Hazards

3-Fluoro-5-methoxypyridine is a combustible liquid that may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is recommended when handling this compound.

Future Directions

The medicinal applications of fluorinated drugs like 3-Fluoro-5-methoxypyridine continue to expand rapidly, in part because of new developments in fluorine chemistry that extend the range of compounds that can readily be prepared with fluorine substitution. The effects of fluorine on the biological activities of drug-like molecules result, in part, from fluorine’s high electronegativity but low propensity to engage in hydrogen bond formation.